Cas no 78087-36-2 (4,6-Dioxatricyclo[3.3.1.02,7]nonane,1,3,3-trimethyl- (9CI))
78087-36-2 structure
Product Name:4,6-Dioxatricyclo[3.3.1.02,7]nonane,1,3,3-trimethyl- (9CI)
CAS No:78087-36-2
MF:C10H16O2
MW:168.232843399048
CID:568793
PubChem ID:155682
Update Time:2025-04-19
4,6-Dioxatricyclo[3.3.1.02,7]nonane,1,3,3-trimethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Dioxatricyclo[3.3.1.02,7]nonane,1,3,3-trimethyl- (9CI)
- (?à)-Lineatin
- 3,3,7-trimethyl-2,9-dioxatricyclo<3.3.1.04,7>nonane
- 3,3,7-trimethyl-4,9-dioxatricyclo[3.3.1.02,7]nonane
- 1,3,3-Trimethyl-4,6-dioxatricyclo[3.3.1.0~2,7~]nonane
- 78087-36-2
- 1,3,3-Trimethyl-4,6-dioxatricyclo[3.3.1.02,7]nonane
- UNII-AS3ZP68UEF
- 3,3,7-Trimethyl-4,9-dioxatricyclo(3.3.1.02,7)nonane
- 4,6-Dioxatricyclo(3.3.1.0(2,7))nonane, 1,3,3-trimethyl-, (+-)-
- 4,9-Dioxatricyclo(3.3.1.0(2,7))nonane, 3,3,7-trimethyl-, (1alpha,2beta,5alpha,7beta)- (+-)-
- Lineatin, (+/-)-
- DTXSID90867109
- SCHEMBL2573045
- EINECS 278-828-9
- 71899-16-6
- AS3ZP68UEF
-
- Inchi: 1S/C10H16O2/c1-9(2)8-6-4-10(8,3)5-7(11-6)12-9/h6-8H,4-5H2,1-3H3
- InChI Key: SHTFZHTWSLHVEB-UHFFFAOYSA-N
- SMILES: O1C2CC3(C)CC1C3C(C)(C)O2
Computed Properties
- Exact Mass: 168.11508
- Monoisotopic Mass: 264.089878
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.9
- XLogP3: 1.7
Experimental Properties
- PSA: 18.46
4,6-Dioxatricyclo[3.3.1.02,7]nonane,1,3,3-trimethyl- (9CI) Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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